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Compound of Interest

m-PEGS5-phosphonic acid ethyl
Compound Name:
ester

Cat. No. B609273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrophilic properties of m-
PEG5-phosphonic acid ethyl ester, a heterobifunctional linker molecule increasingly utilized
in bioconjugation, drug delivery, and surface modification. This document details the molecule's
physicochemical characteristics, its role in enhancing aqueous solubility, and experimental
protocols for its characterization.

Introduction

m-PEG5-phosphonic acid ethyl ester is a versatile chemical tool comprised of a
monomethylated polyethylene glycol (PEG) chain of five ethylene glycol units, terminating in a
phosphonic acid ethyl ester group. The PEG chain imparts significant hydrophilicity, enhancing
the aqueous solubility and stability of conjugated molecules.[1] This property is crucial for
improving the pharmacokinetic profiles of therapeutic agents and for creating biocompatible
surfaces on medical devices and nanopatrticles.[2][3] The phosphonic acid ethyl ester moiety
provides a reactive handle for conjugation or a stable anchor for surface modification.[3]

Physicochemical Properties
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The defining characteristic of m-PEG5-phosphonic acid ethyl ester is its hydrophilicity,
primarily attributed to the PEG chain. The ether oxygens along the PEG backbone form
hydrogen bonds with water molecules, leading to high aqueous solubility.[4]

Table 1: Physicochemical Properties of m-PEG5-phosphonic acid ethyl ester

Property Value Source
Chemical Formula C15H330sP 516171181
Molecular Weight ~372.39 g/mol 516171181
CAS Number 1807512-42-0 [51[61[71[8]
Appearance Solid powder 9]
Solubility Soluble in DMSO [5][9]

-0.1 (for the core 2,5,8,11,14-
Computed XLogP3 Pentaoxahexadecane [10]

structure)

Note: The computed XLogP3 value is for the core PEG structure and serves as an estimate of
the molecule's high hydrophilicity. A negative LogP value is indicative of greater solubility in
water than in octanol.

Synthesis

While a specific, detailed synthesis protocol for m-PEG5-phosphonic acid ethyl ester is not
readily available in the public domain, a representative synthetic route can be proposed based
on established organic chemistry principles. The synthesis would likely involve the reaction of a
mesylated or tosylated m-PEG5 alcohol with a phosphite under Michaelis-Arbuzov reaction
conditions.
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Caption: Proposed synthetic workflow for m-PEG5-phosphonic acid ethyl ester.

Experimental Protocols for Hydrophilicity
Characterization

To quantitatively assess the hydrophilic properties of m-PEG5-phosphonic acid ethyl ester or
surfaces modified with it, the following experimental protocols are recommended.
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Determination of Partition Coefficient (LogP/LogD) by
Shake-Flask Method

The partition coefficient is a measure of the differential solubility of a compound in two
immiscible solvents, typically octanol and water. A negative LogP value indicates higher

hydrophilicity.
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Prepare octanol-saturated water
and water-saturated octanol

Dissolve a known amount of
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(Combine both phases in a flask)

Shake vigorously to allow partitioning
(e.g., 24 hours)

(Allow phases to separate completely)

Carefully sample the aqueous
and octanol phases

y

Quantify the concentration in each
phase using a suitable analytical
method (e.g., HPLC, NMR)

(Calculate LogP = log([Concentration in Octanol] / [Concentration in Water]))
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Caption: Experimental workflow for LogP determination by the shake-flask method.
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Detailed Methodology:

o Preparation of Phases: Prepare n-octanol saturated with water and water (or a suitable
buffer like PBS, pH 7.4, for LogD determination) saturated with n-octanol by vigorously
mixing equal volumes of the two solvents and allowing them to separate overnight.

o Sample Preparation: Accurately weigh a small amount of m-PEG5-phosphonic acid ethyl
ester and dissolve it in a known volume of the pre-saturated aqueous phase.

 Partitioning: In a flask, combine a known volume of the sample solution with a known volume
of the pre-saturated n-octanol.

e Equilibration: Seal the flask and shake it at a constant temperature for a sufficient time (e.qg.,
24 hours) to ensure equilibrium is reached.

» Phase Separation: Allow the flask to stand undisturbed until the two phases have completely
separated.

o Sampling: Carefully withdraw an aliquot from both the aqueous and the n-octanol layers,
avoiding any cross-contamination.

e Quantification: Determine the concentration of the analyte in each phase using a validated
analytical method such as HPLC-UV or quantitative NMR.

» Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase
to the concentration in the agueous phase. LogP is the base-10 logarithm of P.

Contact Angle Measurement for Surface Hydrophilicity

Contact angle measurement is a surface-sensitive technique used to determine the wettability
of a solid surface. A lower contact angle with water indicates a more hydrophilic surface. This

method is particularly useful for evaluating surfaces modified with m-PEG5-phosphonic acid
ethyl ester.
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(e.g., glass slide, metal oxide)
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m-PEG5-phosphonic acid ethyl ester
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Capture a high-resolution image of the
droplet at the solid-liquid-vapor interface

Use software to measure the angle
between the substrate surface and
the tangent of the droplet

Repeat measurements at multiple
locations and average the results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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